Cas no 137403-12-4 (L-694,247 Hydrochloride)

• Product Name: L-694,247 Hydrochloride
• CAS No: 137403-12-4
• MF: C₂₀H₂₁N₅O₃S
• MW: 411.477442502975
• MDL: MFCD00924342
• CID: 150646
• PubChem ID: 132059
• Update Time: 2025-04-19

L-694,247 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-((5-(3-(2-Aminoethyl)-1H-indol-5-yl)-1,2,4-oxadiazol-3-yl)methyl)phenyl)methanesulfonamide
• 2-[5-[3-(4-Methylsulfonylamino)benzyl-1,2,4-oxadiazol-5-yl]-1H-indol-3-yl]ethanamine
• L-694,247
• Methanesulfonamide,N-[4-[[5-[3-(2-aminoethyl)-1H-indol-5-yl]-1,2,4-oxadiazol-3-yl]methyl]pheny...
• Methanesulfonamide,N-[4-[[5-[3-(2-aminoethyl)-1H-indol-5-yl]-1,2,4-oxadiazol-3-yl]methyl]phenyl]-
• N-[4-[[5-[3-(2-aminoethyl)-1H-indol-5-yl]-1,2,4-oxadiazol-3-yl]methyl]phenyl]methanesulfonamide
• PKI 14-22 amide,myristoylated
• Tocris-0781
• L 694247
• UNII-PZ5DP5EN56
• J-007018
• SR-01000597694-1
• Methanesulfonamide, N-(4-((5-(3-(2-aminoethyl)-1H-indol-5-yl)-1,2,4-oxadiazol-3-yl)methyl)phenyl)-
• HMS3411J15
• BRD-K18816859-001-01-4
• CHEMBL39317
• BCP29991
• Biomol-NT_000112
• PZ5DP5EN56
• DTXSID20160175
• SR-01000597694
• PDSP2_001378
• L-694247
• GTPL15
• 2-(5-(3-(4-(Methylsulfonylamino)benzyl)-1,2,4-oxadiazol-5-yl)-1H-indole-3-yl)ethylamine
• N-(4-((5-(3-(2-AZANYLETHYL)-1H-INDOL-5-YL)-1,2,4-OXADIAZOL-3-YL)METHYL)PHENYL)METHANESULFONAMIDE
• A846232
• SCHEMBL1321182
• EX-A3241
• BPBio1_000001
• NCGC00024787-01
• HMS3266D14
• Q6456076
• NCGC00024787-02
• Methanesulfonamide, N-[4-[[5-[3-(2-aminoethyl)-1H-indol-5-yl]-1,2,4-oxadiazol-3-yl]methyl]phenyl]-
• HMS3675J15
• AKOS016003154
• BDBM50406771
• L694247
• CHEBI:92341
• L-694247;L 694,247; L694,247
• PDSP1_001394
• 137403-12-4
• L000336
• G78348
• N-[4-({5-[3-(2-aminoethyl)-1H-indol-5-yl]-1,2,4-oxadiazol-3-yl}methyl)phenyl]methanesulfonamide
• BRD-K18816859-001-02-2
• L-694,247 Hydrochloride

• MDL： MFCD00924342
• Inchi： 1S/C20H21N5O3S/c1-29(26,27)25-16-5-2-13(3-6-16)10-19-23-20(28-24-19)14-4-7-18-17(11-14)15(8-9-21)12-22-18/h2-7,11-12,22,25H,8-10,21H2,1H3
• InChI Key： HKXMQLISPYELRD-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(=CC=1)CC1=NOC(C2C=CC3=C(C=2)C(=CN3)CCN)=N1)(=O)=O

Computed Properties

• Exact Mass: 411.13700
• Monoisotopic Mass: 411.13651072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 2.2
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Color/Form: White solid
• Solubility: DMSO: >10 mg/mL
• PSA: 135.28000
• LogP: 4.53550
• Solubility: Dimethyl sulfoxide

L-694,247 Hydrochloride Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives